1-[(4-chlorophenoxy)methyl]-N-(5-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxamide
Overview
Description
1-[(4-chlorophenoxy)methyl]-N-(5-fluoro-2-methylphenyl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C18H15ClFN3O2 and its molecular weight is 359.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 359.0836826 g/mol and the complexity rating of the compound is 448. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Structural Characterization
Research in the field of chemical synthesis and structural characterization often explores the creation and analysis of compounds with similar structures. For instance, the synthesis of isostructural compounds with varying substituents on the phenyl and pyrazole rings demonstrates the versatility of pyrazole derivatives in structural chemistry. These studies provide foundational knowledge on molecular conformation, crystal structure, and the potential for further functionalization, which is crucial for the development of new materials or drugs (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Biological Activities
Several studies have investigated the biological activities of pyrazole derivatives, highlighting their potential in medicinal chemistry. For example, novel series of pyrazole-1-carboxamide analogues have been synthesized and evaluated for their cytotoxicity against cancer cell lines, demonstrating significant anticancer activity in some derivatives. Such research underscores the importance of pyrazole compounds in the development of new therapeutic agents (Ahsan et al., 2018).
Antimicrobial Activities
Pyrazole derivatives have also been synthesized and screened for their antibacterial and antifungal activities, revealing that certain compounds exhibit good antimicrobial properties. This suggests the potential of pyrazole-based compounds in addressing microbial resistance and the development of new antibiotics (Ragavan, Vijayakumar, & Kumari, 2010).
Radiotracer Development
In the field of diagnostic imaging, pyrazole derivatives have been explored for their potential as radiotracers in positron emission tomography (PET). The synthesis and evaluation of specific pyrazole-3-carboxamide compounds as radiotracers for studying cannabinoid receptors indicate the utility of these compounds in neuroimaging and the study of neurological disorders (Katoch-Rouse & Horti, 2003).
Properties
IUPAC Name |
1-[(4-chlorophenoxy)methyl]-N-(5-fluoro-2-methylphenyl)pyrazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClFN3O2/c1-12-2-5-14(20)10-17(12)21-18(24)16-8-9-23(22-16)11-25-15-6-3-13(19)4-7-15/h2-10H,11H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBIQSFDCXFFYPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)NC(=O)C2=NN(C=C2)COC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClFN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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